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Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the crystal structure of the

potent and selective Type I protein arginine methyltransferase (PRMT) inhibitor, GSK3368715,

in complex with its target, PRMT1. The following sections detail the quantitative binding and

crystallographic data, the experimental protocols for structure determination, and visualizations

of the relevant biological pathways and experimental workflows.

Quantitative Data
The interaction between GSK3368715 and PRMT1, along with the crystallographic details of

the complex, are summarized in the tables below.

Table 1: Inhibitor Activity
GSK3368715 is a potent inhibitor of several Type I PRMTs, demonstrating high selectivity for

PRMT1. The half-maximal inhibitory concentrations (IC50) are presented below.
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Target IC50 (nM)

PRMT1 3.1[1]

PRMT3 48

PRMT4 (CARM1) 1148

PRMT6 5.7

PRMT8 1.7

Table 2: Crystallographic Data and Refinement Statistics
The crystal structure of GSK3368715 in complex with human PRMT1 was solved at a

resolution of 2.48 Å and is deposited in the Protein Data Bank (PDB) with the accession code

6NT2.[2]
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Data Collection

PDB ID 6NT2

Resolution (Å) 2.48

Space group P 21 21 21

Unit cell dimensions (Å) a=78.8, b=100.2, c=105.9

Wavelength (Å) 0.9792

Refinement

R-work 0.190

R-free 0.222

No. of unique reflections 33,289

RMSD bond lengths (Å) 0.004

RMSD bond angles (°) 0.73

Ramachandran favored (%) 96.8

Ramachandran outliers (%) 0.1

Experimental Protocols
The following protocols describe the methodology used for the expression, purification, and

crystallization of the PRMT1-GSK3368715 complex, leading to the determination of its crystal

structure.

Protein Expression and Purification
Recombinant human PRMT1 (residues 2-346) was expressed in Escherichia coli. The

expression and purification protocol is outlined below:

Expression Vector: A pET28a-based vector containing the human PRMT1 sequence with an

N-terminal His6-tag and a TEV protease cleavage site was used.

Host Strain: The expression vector was transformed into E. coli BL21(DE3) cells.
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Culture and Induction: Cells were grown in Terrific Broth at 37°C to an OD600 of ~2.0. The

temperature was then reduced to 18°C, and protein expression was induced with 0.2 mM

isopropyl β-D-1-thiogalactopyranoside (IPTG) for 16-18 hours.

Cell Lysis: The cell pellet was resuspended in lysis buffer (50 mM Tris-HCl pH 8.0, 500 mM

NaCl, 5% glycerol, 0.5 mM TCEP, 20 mM imidazole, and protease inhibitors) and lysed by

sonication.

Affinity Chromatography: The lysate was cleared by centrifugation, and the supernatant was

loaded onto a Ni-NTA affinity column. The column was washed with lysis buffer, and the His-

tagged PRMT1 was eluted with a linear gradient of imidazole (20-500 mM).

Tag Cleavage and Further Purification: The eluted protein was dialyzed against a low-salt

buffer (50 mM Tris-HCl pH 8.0, 150 mM NaCl, 0.5 mM TCEP) and treated with TEV protease

to cleave the His6-tag. The cleaved protein was then passed through a second Ni-NTA

column to remove the tag and any uncleaved protein.

Size-Exclusion Chromatography: The final purification step was performed using a Superdex

200 size-exclusion column equilibrated with 20 mM HEPES pH 7.5, 150 mM NaCl, and 0.5

mM TCEP. Fractions containing pure, monomeric PRMT1 were pooled and concentrated.

Crystallization
The PRMT1-GSK3368715 complex was crystallized using the hanging drop vapor diffusion

method:

Complex Formation: Purified PRMT1 was incubated with a 3-fold molar excess of

GSK3368715 for 1 hour on ice.

Crystallization Conditions: The complex was crystallized from a solution containing 0.1 M

MES pH 6.5, and 12% PEG 20,000.

Crystal Growth: Crystals appeared and grew to their full size within 5-7 days at 20°C.

X-ray Data Collection and Processing
Cryoprotection: Crystals were cryoprotected by briefly soaking them in a solution containing

the mother liquor supplemented with 25% (v/v) glycerol before being flash-cooled in liquid
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nitrogen.

Data Collection: X-ray diffraction data were collected at a synchrotron source.

Data Processing: The collected data were processed and scaled using standard

crystallographic software packages. The structure was solved by molecular replacement

using a previously determined structure of PRMT1 as the search model. The model was then

refined, and the inhibitor was built into the electron density map.

Visualizations
The following diagrams illustrate the PRMT1 signaling pathway and the experimental workflow

for the crystal structure determination.

PRMT1 Signaling Pathway
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Caption: PRMT1 signaling pathway and point of inhibition by GSK3368715.

Experimental Workflow for Crystal Structure
Determination
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Caption: Experimental workflow for determining the crystal structure of the PRMT1-

GSK3368715 complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15584202/docs?utm_src=pdf-body#crystal-structure-of-gsk3368715-bound-to-prmt1-a-technical-guide
https://www.benchchem.com/product/b15584202?utm_src=pdf-custom-synthesis#bc-rfq
https://www.selleckchem.com/products/gsk3368715.html
https://www.osti.gov/biblio/1569867
https://www.osti.gov/biblio/1569867
https://www.benchchem.com/product/b15584202/docs#crystal-structure-of-gsk3368715-bound-to-prmt1-a-technical-guide
https://www.benchchem.com/product/b15584202/docs#crystal-structure-of-gsk3368715-bound-to-prmt1-a-technical-guide
https://www.benchchem.com/product/b15584202/docs#crystal-structure-of-gsk3368715-bound-to-prmt1-a-technical-guide
https://www.benchchem.com/product/b15584202/docs#crystal-structure-of-gsk3368715-bound-to-prmt1-a-technical-guide
https://www.benchchem.com/product/b15584202?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584202?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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